Cas no 2387597-25-1 (methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate)

• Product Name: methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate
• CAS No: 2387597-25-1
• MF: C₁₀H₈FNO₄
• MW: 225.173226356506
• CID: 5290046
• Update Time: 2025-10-30

methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxylic acid, 4-fluoro-2,3-dihydro-3-methyl-2-oxo-, methyl ester
• methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate

• Inchi： 1S/C10H8FNO4/c1-12-8-6(16-10(12)14)4-3-5(7(8)11)9(13)15-2/h3-4H,1-2H3
• InChI Key： MLKDOZVPJREJLO-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC)=O)C(F)=C2N(C)C1=O

Additional information on methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate

Methyl 4-Fluoro-3-Methyl-2-Oxo-1,3-Benzoxazole-5-Carboxylate (CAS No. 2387597-25-1): An Overview

Methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate (CAS No. 2387597-25-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 4-fluoro substitution, a 3-methyl group, and a 2-oxo functionality within the benzoxazole framework. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The benzoxazole moiety is a well-known heterocyclic system that has been extensively studied for its biological activities. Compounds containing this scaffold have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The presence of the 4-fluoro and 3-methyl substituents in methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate can modulate its physicochemical properties and biological activity, making it a valuable candidate for drug discovery.

In recent years, there has been a growing interest in the development of small molecules with enhanced pharmacological profiles. The introduction of fluorine atoms into organic molecules can significantly impact their biological activity by altering their electronic properties and lipophilicity. The 4-fluoro substitution in methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate is particularly noteworthy as it can enhance the compound's binding affinity to target proteins and improve its metabolic stability.

The 3-methyl group in the structure of methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate contributes to the overall hydrophobicity of the molecule, which can influence its cellular uptake and distribution. This feature is crucial for optimizing the compound's pharmacokinetic properties and ensuring its effective delivery to the target site.

The 2-oxo functionality within the benzoxazole ring is another key structural element that imparts unique chemical reactivity to the compound. This moiety can participate in various chemical reactions, such as nucleophilic addition and Michael addition, which are important for the synthesis of more complex derivatives. The presence of this functional group also suggests potential enzyme inhibition activity, making it an attractive candidate for further biological evaluation.

In terms of synthetic accessibility, methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate can be prepared through well-established synthetic routes. One common approach involves the condensation of an appropriate carboxylic acid with a substituted benzene derivative followed by cyclization to form the benzoxazole ring. The introduction of the fluorine and methyl substituents can be achieved through selective functional group transformations, providing a flexible platform for the synthesis of structurally diverse analogs.

The biological evaluation of methyl 4-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylate has revealed promising results in several preclinical studies. For instance, it has demonstrated potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer drug candidate.

To further explore the therapeutic potential of methyl 4-fluoro-3-methyl-2-oxyo-oxybenzoxazole-oxybenzene-carboxylate, ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These studies aim to guide the rational design of more potent and selective derivatives with improved therapeutic indices.

In conclusion, methyl 4-fluoro-oxybenzene-carboxylate (CAS No. 2387597-oxybenzene) represents a promising lead compound with a unique combination of structural features that make it an attractive candidate for drug discovery efforts. Its potential applications in anti-inflammatory and anticancer therapy warrant further investigation through preclinical and clinical studies. As research in this area continues to advance, it is anticipated that this compound will contribute significantly to the development of novel therapeutic agents for various diseases.